Cas no 256493-04-6 (2-(chloromethyl)-6-nitro-Imidazo[1,2-a]pyridine)

• Product Name: 2-(chloromethyl)-6-nitro-Imidazo[1,2-a]pyridine
• CAS No: 256493-04-6
• MF: C₈H₆ClN₃O₂
• MW: 211.605140209198
• MDL: MFCD06739246
• CID: 913939
• PubChem ID: 71741540
• Update Time: 2025-10-28

2-(chloromethyl)-6-nitro-Imidazo[1,2-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(chloromethyl)-6-nitro-Imidazo[1,2-a]pyridine
• 2-(chloromethyl)-6-nitroimidazo[1,2-a]pyridine
• 2-Chloromethyl-6-nitro-imidazo[1,2-a]pyridine
• 2-(3-METHOXY-BENZYL)-SUCCINIC ACID.
• 2-CHLOROMETHYL-6-NITROIMIDAZO[1,2-A]PYRIDINE
• 256493-04-6
• AB28955
• DB-067438
• DTXSID10857143
• A877524
• imidazo[1,2-a]pyridine,2-(chloromethyl)-6-nitro-

• MDL： MFCD06739246
• Inchi： 1S/C8H6ClN3O2/c9-3-6-4-11-5-7(12(13)14)1-2-8(11)10-6/h1-2,4-5H,3H2
• InChI Key： FDYNXKDRPISOPZ-UHFFFAOYSA-N
• SMILES： ClCC1=CN2C=C(C=CC2=N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 211.01500
• Monoisotopic Mass: 211.0148541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 63.1Ų

Experimental Properties

• PSA: 63.12000
• LogP: 2.50450

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 2-(chloromethyl)-6-nitro-Imidazo[1,2-a]pyridine

Introduction to 2-(chloromethyl)-6-nitro-Imidazo[1,2-a]pyridine (CAS No. 256493-04-6)

2-(chloromethyl)-6-nitro-Imidazo[1,2-a]pyridine, identified by the Chemical Abstracts Service Number (CAS No.) 256493-04-6, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the imidazopyridine class, a structural motif known for its broad spectrum of biological activities. The presence of both a chloromethyl group and a nitro group in its molecular structure endows it with unique reactivity and potential applications in drug discovery.

The imidazo[1,2-a]pyridine scaffold is a privileged structure in medicinal chemistry, frequently explored for its role in developing bioactive molecules. Its fused ring system allows for diverse functionalization, making it a versatile platform for designing compounds with targeted pharmacological effects. In particular, the nitro group serves as a key pharmacophore, influencing both the electronic properties and the reactivity of the molecule. The chloromethyl substituent, on the other hand, introduces a site for further chemical modification, enabling the synthesis of more complex derivatives.

Recent advancements in drug design have highlighted the importance of heterocyclic compounds in addressing various therapeutic challenges. The imidazo[1,2-a]pyridine core has been incorporated into numerous lead compounds that have advanced into clinical trials, demonstrating its potential in modulating biological pathways relevant to diseases such as cancer, inflammation, and infectious disorders. The specific combination of functional groups in 2-(chloromethyl)-6-nitro-Imidazo[1,2-a]pyridine makes it an intriguing candidate for further exploration.

One of the most compelling aspects of this compound is its potential as a precursor for the synthesis of more complex molecules. The chloromethyl group can undergo nucleophilic addition reactions, allowing for the introduction of diverse side chains that can fine-tune pharmacological properties. Meanwhile, the nitro group can be reduced to an amine or converted into other functional moieties, expanding the synthetic possibilities. These features make 2-(chloromethyl)-6-nitro-Imidazo[1,2-a]pyridine a valuable building block in medicinal chemistry.

Current research in this area has focused on leveraging computational methods to predict and optimize the biological activity of imidazopyridine derivatives. Molecular modeling studies have suggested that compounds with this scaffold can interact with specific targets by virtue of their rigid structure and well-positioned hydrogen bond donors and acceptors. The presence of both electron-withdrawing and electron-donating groups enhances their binding affinity and selectivity.

In vitro studies have begun to uncover the potential therapeutic applications of derivatives related to 2-(chloromethyl)-6-nitro-Imidazo[1,2-a]pyridine. Initial experiments have shown promising results in inhibiting enzymes involved in cancer cell proliferation and survival. Additionally, modifications to this core structure have led to compounds with anti-inflammatory properties, suggesting its utility in treating chronic inflammatory diseases. These findings underscore the importance of exploring new derivatives based on this scaffold.

The synthesis of 2-(chloromethyl)-6-nitro-Imidazo[1,2-a]pyridine involves multi-step organic transformations that highlight its synthetic accessibility. Key steps include condensation reactions to form the imidazopyridine ring system followed by nitration and chlorination at specific positions. Advances in synthetic methodologies have made it possible to produce this compound with high purity and yield, facilitating further structural modifications.

Future directions in research may focus on exploring the pharmacokinetic properties of derivatives derived from 2-(chloromethyl)-6-nitro-Imidazo[1,2-a]pyridine. Understanding how these compounds are absorbed, distributed, metabolized, and excreted is crucial for their translation into effective drugs. Additionally, investigating their interactions with biological targets at a molecular level will provide insights into their mechanisms of action.

The versatility of imidazo[1,2-a]pyridine derivatives continues to drive innovation in drug discovery. By combining computational chemistry with experimental validation, researchers can rapidly identify promising candidates for further development. The unique features of 2-(chloromethyl)-6-nitro-Imidazo[1,2-a]pyridine, such as its functional groups and synthetic tractability, position it as a valuable asset in this ongoing effort.

In conclusion,2-(chloromethyl)-6-nitro-Imidazo[1,2-a]pyridine (CAS No. 256493-04-6) represents a significant advancement in pharmaceutical chemistry due to its structural features and potential applications. Its role as a building block for more complex bioactive molecules underscores its importance in drug discovery efforts aimed at addressing unmet medical needs.